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Compound of Interest

Compound Name: 7-Octenoic acid

Cat. No.: B094108 Get Quote

7-Octenoic Acid: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
7-Octenoic acid, a medium-chain unsaturated fatty acid, is gaining attention in the scientific

community for its potential therapeutic applications. This technical guide provides an in-depth

overview of the chemical properties, structure, and relevant biological activities of 7-octenoic
acid, with a focus on its anti-inflammatory effects. The information presented herein is intended

to support research and development efforts in pharmacology and medicinal chemistry.

Chemical Properties and Structure
7-Octenoic acid is an eight-carbon monounsaturated fatty acid with the double bond located at

the seventh carbon position. Its chemical and physical properties are summarized in the table

below.
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Property Value Reference

IUPAC Name oct-7-enoic acid [1]

CAS Number 18719-24-9 [1][2]

Molecular Formula C₈H₁₄O₂ [1][2][3]

Molecular Weight 142.20 g/mol [2][4]

Melting Point 1.7°C (estimate) [2][5]

Boiling Point 256.29°C (estimate) [2][5]

Density 0.925 g/mL at 25°C [2][4]

Refractive Index n20/D 1.442 [2][4]

Solubility
Slightly soluble in water (3.4

g/L at 25°C)
[3]

SMILES C=CCCCCCC(=O)O [4][6]

InChI

InChI=1S/C8H₁₄O₂/c1-2-3-4-5-

6-7-8(9)10/h2H,1,3-7H₂,

(H,9,10)

[1][4]

Structure:
The chemical structure of 7-octenoic acid is characterized by a carboxylic acid head and a

seven-carbon aliphatic tail with a terminal double bond.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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